N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate

• IUPAC Name: N-[2-(4-ethylphenoxy)ethyl]-N-prop-2-enylprop-2-en-1-amine;oxalic acid
• InChI: InChI=1S/C16H23NO.C2H2O4/c1-4-11-17(12-5-2)13-14-18-16-9-7-15(6-3)8-10-16;3-1(4)2(5)6/h4-5,7-10H,1-2,6,11-14H2,3H3;(H,3,4)(H,5,6)
• InChI Key: YOLDOMAOTBJSTE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCN(CC=C)CC=C.C(=O)(C(=O)O)O
• Molecular Formula: C18H25NO5
• Molecular Weight: 335.4 g/mol

Description

N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate, also known as AEPE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AEPE is a member of the class of allylamine derivatives, which are known to exhibit diverse biological activities.

Mechanism of Action

The mechanism of action of N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), which is an enzyme involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects:
N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate has been shown to exhibit diverse biochemical and physiological effects, depending on the concentration and mode of administration. In vitro studies have shown that N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate can induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of bacteria. In vivo studies have shown that N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate can reduce inflammation, improve cognitive function, and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate has several advantages for lab experiments, including its relatively low cost, high purity, and ease of synthesis. However, it also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate, including:
1. Investigating the potential of N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate as a treatment for neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease.
2. Developing new formulations of N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate that improve its solubility and bioavailability.
3. Studying the mechanism of action of N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate in more detail to identify new targets for drug development.
4. Investigating the potential of N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate as a plant growth regulator and as a fungicide.
5. Developing new polymers based on N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate for various applications, such as drug delivery and tissue engineering.
In conclusion, N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate is a promising compound with diverse potential applications in various fields. Further research is needed to fully understand its mechanism of action and to explore its potential as a therapeutic agent and as a material for various applications.

Scientific Research Applications

N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. It has also been investigated as a potential treatment for Parkinson's disease and Alzheimer's disease. In agriculture, N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate has been used as a plant growth regulator and as a fungicide. In material science, N-allyl-N-[2-(4-ethylphenoxy)ethyl]-2-propen-1-amine oxalate has been used as a monomer for the synthesis of polymers with diverse properties.